2-cyano-3-{4-[(2-cyanobenzyl)oxy]-3-iodo-5-methoxyphenyl}-2-propenethioamide

• IUPAC Name: (E)-2-cyano-3-[4-[(2-cyanophenyl)methoxy]-3-iodo-5-methoxyphenyl]prop-2-enethioamide
• InChI: InChI=1S/C19H14IN3O2S/c1-24-17-8-12(6-15(10-22)19(23)26)7-16(20)18(17)25-11-14-5-3-2-4-13(14)9-21/h2-8H,11H2,1H3,(H2,23,26)/b15-6+
• InChI Key: OTLRFENDWROTIC-GIDUJCDVSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C(C#N)C(=S)N)I)OCC2=CC=CC=C2C#N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C(\C#N)/C(=S)N)I)OCC2=CC=CC=C2C#N
• Molecular Formula: C19H14IN3O2S
• Molecular Weight: 475.3 g/mol

Description

2-cyano-3-{4-[(2-cyanobenzyl)oxy]-3-iodo-5-methoxyphenyl}-2-propenethioamide, also known as CIPIT, is a novel synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

2-cyano-3-{4-[(2-cyanobenzyl)oxy]-3-iodo-5-methoxyphenyl}-2-propenethioamide exerts its therapeutic effects through the inhibition of various cellular pathways. It has been shown to inhibit the activity of enzymes involved in cancer cell growth and inflammation, as well as protect against oxidative stress-induced damage.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, reduction of inflammation, and protection against oxidative stress-induced neurodegeneration. Additionally, this compound has been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of using 2-cyano-3-{4-[(2-cyanobenzyl)oxy]-3-iodo-5-methoxyphenyl}-2-propenethioamide in lab experiments is its low toxicity profile, which allows for higher concentrations to be used without causing harm to cells or tissues. However, one limitation is the complexity of the synthesis method, which can make it difficult to obtain large quantities of the compound for research purposes.

Future Directions

There are several future directions for research involving 2-cyano-3-{4-[(2-cyanobenzyl)oxy]-3-iodo-5-methoxyphenyl}-2-propenethioamide. One area of interest is its potential use in combination with other drugs or therapies to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields of research. Finally, the development of more efficient synthesis methods for this compound could lead to increased availability and accessibility for research purposes.

Synthesis Methods

2-cyano-3-{4-[(2-cyanobenzyl)oxy]-3-iodo-5-methoxyphenyl}-2-propenethioamide can be synthesized through a multi-step process involving the reaction of 2-cyano-3-iodo-5-methoxyphenylacetonitrile with 2-cyanobenzyl alcohol and thionyl chloride to form the intermediate this compound. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

2-cyano-3-{4-[(2-cyanobenzyl)oxy]-3-iodo-5-methoxyphenyl}-2-propenethioamide has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurodegenerative diseases. Studies have shown that this compound can inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress-induced neurodegeneration.